Cas no 100466-28-2 (Benzoic acid,4-(aminomethyl)-2-nitro-)
100466-28-2 structure
Product Name:Benzoic acid,4-(aminomethyl)-2-nitro-
CAS No:100466-28-2
MF:C8H8N2O4
MW:196.160121917725
CID:124111
PubChem ID:45089390
Update Time:2025-04-18
Benzoic acid,4-(aminomethyl)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(aminomethyl)-2-nitro-
- 4-(aminomethyl)-2-nitrobenzoic acid
- 4-CARBOXY-3-NITROBENZYLAMINE
- Benzoic acid, 4-(aminomethyl)-2-nitro-
- AKOS006289997
- DTXSID40666462
- 100466-28-2
-
- Inchi: 1S/C8H8N2O4/c9-4-5-1-2-6(8(11)12)7(3-5)10(13)14/h1-3H,4,9H2,(H,11,12)
- InChI Key: CAUXOWSYHOCERZ-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(CN)=CC=1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 196.04800
- Monoisotopic Mass: 196.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2
- Topological Polar Surface Area: 109A^2
Experimental Properties
- PSA: 109.14000
- LogP: 1.97520
Benzoic acid,4-(aminomethyl)-2-nitro- Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
100466-28-2 (Benzoic acid,4-(aminomethyl)-2-nitro-) Related Products
- 3113-72-2(5-Methyl-2-nitrobenzoic acid)
- 27329-27-7(4-Methyl-2-nitrobenzoic acid)
- 4315-09-7(4-Nitrobenzene-1,3-dicarboxylic acid)
- 82379-38-2(4-(Hydroxymethyl)-3-nitrobenzoic acid)
- 13280-60-9(5-Amino-2-nitrobenzoic acid)
- 552-16-9(2-Nitrobenzoic acid)
- 610-28-6(2,5-dinitrobenzoic acid)
- 132080-60-5(5-AMINO-2-NITROBENZOIC ACID)
- 610-29-7(2-nitrobenzene-1,4-dicarboxylic acid)
- 21161-11-5(2-Nitroisophthalic acid)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent